Cas no 86689-98-7 (6-nitrocyclopenta[cd]pyrene)

• Product Name: 6-nitrocyclopenta[cd]pyrene
• CAS No: 86689-98-7
• MF: C₁₈H₉NO₂
• MW: 271.269564390183
• CID: 1855617
• PubChem ID: 186361
• Update Time: 2025-04-21

6-nitrocyclopenta[cd]pyrene Chemical and Physical Properties

Names and Identifiers

• 6-nitrocyclopenta[cd]pyrene
• 86689-98-7
• Cyclopenta(cd)pyrene, 6-nitro-
• DTXSID90235768
• DTXCID20158259

• Inchi： 1S/C18H9NO2/c20-19(21)15-8-7-11-2-4-12-3-1-10-5-6-13-9-14(15)17(11)18(12)16(10)13/h1-9H
• InChI Key： PSQXMALYEJEWPJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC3=CC=C4C=CC5=CC1=C2C3=C54)=O

Computed Properties

• Exact Mass: 271.063328530Da
• Monoisotopic Mass: 271.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 45.8Ų